Cas no 2357457-53-3 (Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate)

• Product Name: Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate
• CAS No: 2357457-53-3
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5654932
• PubChem ID: 165889635
• Update Time: 2025-10-28

Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate
• EN300-27726822
• 2357457-53-3
• Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate

• Inchi： 1S/C9H15F2NO2/c1-7(2,3)14-6(13)8(5-12)4-9(8,10)11/h4-5,12H2,1-3H3
• InChI Key： UIHVPTJBKDSQNU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)OC(C)(C)C)CN)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate

Introduction to Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate (CAS No. 2357457-53-3)

Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate, with the chemical formula C₉H₁₃F₂NO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its Tert-butyl group and the presence of a difluorocyclopropane core, which contributes to its unique chemical properties and potential applications in drug development. The aminomethyl side chain further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The CAS number 2357457-53-3 uniquely identifies this compound and distinguishes it from other molecules with similar structures. Its molecular structure incorporates both fluorine atoms and an amine group, which are crucial for its reactivity and functionality. The difluorocyclopropane moiety is particularly noteworthy due to its strained ring system, which can be exploited in various chemical transformations.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The introduction of fluorine atoms into pharmaceutical molecules often improves their pharmacokinetic properties, making them more effective in therapeutic applications. Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate leverages these benefits, offering a promising scaffold for the development of new drugs.

The Tert-butyl group in this compound provides steric hindrance, which can be advantageous in designing molecules that interact selectively with biological targets. This feature is particularly important in medicinal chemistry, where precise interactions between a drug and its target are critical for efficacy. Additionally, the aminomethyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule to specific needs.

Recent research has highlighted the potential of cyclopropane derivatives in medicinal chemistry. The strained three-membered ring of cyclopropanes can be opened under specific conditions to yield linear alkenes or other useful intermediates. This reactivity has been exploited in the synthesis of various bioactive compounds. In particular, the difluorocyclopropane core in Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate offers unique opportunities for structural diversity and functionalization.

The pharmaceutical industry has shown considerable interest in developing novel therapeutic agents based on fluorinated heterocycles. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The combination of fluorine atoms and a cyclopropane ring in Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate makes it an attractive candidate for further investigation.

In academic research, this compound has been explored as a building block for more complex molecules. Its unique structure allows for diverse synthetic pathways, enabling the creation of structurally diverse libraries for high-throughput screening. Such libraries are invaluable tools in drug discovery efforts, providing researchers with a wide range of starting points for developing new therapeutic agents.

The Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate scaffold has also been investigated for its potential in modulating biological pathways relevant to various diseases. By incorporating this moiety into drug candidates, researchers aim to develop molecules that interact selectively with disease-specific targets. Preliminary studies suggest that derivatives of this compound may exhibit promising biological activity in areas such as oncology and inflammation.

The synthesis of Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of both fluorine and amine functionalities provides multiple points of intervention during synthesis, allowing chemists to introduce additional substituents or modify existing ones as needed. This flexibility is crucial for tailoring the molecule to specific pharmacological requirements.

One of the key challenges in working with fluorinated compounds is controlling regioselectivity during reactions. However, the unique electronic environment of the difluorocyclopropane core can be leveraged to achieve high selectivity in many cases. This makes Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate a valuable asset for synthetic chemists seeking to develop complex fluorinated molecules.

The growing body of literature on fluorinated cyclopropanes underscores their potential as pharmacophores. Researchers have demonstrated that these compounds can exhibit a wide range of biological activities when properly designed. The combination of structural rigidity provided by the cyclopropane ring and electronic modulation introduced by fluorine atoms makes them particularly attractive for drug development.

In conclusion, Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate (CAS No. 2357457-53-3) is a versatile and promising compound with significant potential in pharmaceutical chemistry. Its unique structure combines several desirable features that make it an excellent candidate for further exploration in drug discovery efforts. As research continues to uncover new applications for fluorinated heterocycles like this one, it is likely that Tert-butyl 1-(aminomethyl)-2,2-difluorocyclopropane-1-carboxylate will play an increasingly important role in the development of novel therapeutic agents.